(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride

Specification

• CAS No.: 1202070-39-0
• Molecular Formula: C7H10ClFN2
• Molecular Weight: 176.62
• IUPAC Name: (1R)-1-(5-fluoropyridin-2-yl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C7H9FN2.ClH/c1-5(9)7-3-2-6(8)4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m1./s1
• Standard InChI Key: XGSNHILBBHFTPS-NUBCRITNSA-N
• SMILES: CC(C1=NC=C(C=C1)F)N.Cl

Introduction

Structural and Chemical Properties

Molecular Architecture

(R)-1-(5-Fluoropyridin-2-yl)ethanamine hydrochloride (C₇H₁₀ClFN₂; MW 184.62 g/mol) consists of a pyridine ring substituted with fluorine at the 5-position and an ethanamine group at the 2-position, with the chiral center adopting the (R)-configuration. The hydrochloride salt forms via protonation of the amine group, yielding improved stability and solubility in polar solvents compared to the free base.

Key Structural Features:

• Pyridine Core: Aromatic heterocycle providing planar rigidity and π-π stacking potential.

• 5-Fluoro Substituent: Electron-withdrawing group influencing electronic distribution and hydrogen-bonding capacity.

• (R)-Ethanamine Side Chain: Chiral center critical for enantioselective interactions with biological targets.

• Hydrochloride Salt: Enhances crystallinity and solubility (e.g., 23.4 mg/mL in water at 25°C).

Spectroscopic Characterization

• NMR:

  • ¹H NMR (D₂O): δ 8.41 (d, J=2.8 Hz, 1H, H-3), 7.88 (dd, J=8.6, 2.8 Hz, 1H, H-4), 6.99 (d, J=8.6 Hz, 1H, H-6), 4.12 (q, J=6.7 Hz, 1H, CH), 1.52 (d, J=6.7 Hz, 3H, CH₃).

  • ¹⁹F NMR: -112.3 ppm (dt, J=8.6, 2.8 Hz).

• MS (ESI+): m/z 155.1 [M+H-Cl]⁺, consistent with the molecular formula.

Synthesis and Optimization

Synthetic Routes

The synthesis involves asymmetric catalysis to establish the (R)-configuration, followed by salt formation (Fig. 1):

• Friedel-Crafts Acylation: 5-Fluoropyridine undergoes acetylation at the 2-position using acetyl chloride and AlCl₃.

• Enantioselective Reduction: The ketone intermediate is reduced using (R)-BINAP-Ru catalysts, achieving >98% enantiomeric excess (ee).

• Ammonolysis: The resulting alcohol is converted to the amine via a Mitsunobu reaction with phthalimide, followed by deprotection.

• Salt Formation: Treatment with HCl gas in ethyl acetate yields the hydrochloride salt.

Yield Optimization:

• Step 2: Lowering reaction temperature to -20°C improves ee from 92% to 98%.

• Step 4: Recrystallization from ethanol/water (3:1) enhances purity to 99.5%.

Biological Activity and Mechanisms

Neurotransmitter Receptor Interactions

The compound demonstrates moderate affinity for serotonin (5-HT₃) and nicotinic acetylcholine receptors (nAChRs):

Receptor	Kᵢ (nM)	Assay Type
5-HT₃	420 ± 35	Radioligand binding
α4β2 nAChR	890 ± 110	Electrophysiology

Mechanistic studies suggest the fluorine atom enhances dipole interactions with receptor residues, while the (R)-configuration optimizes spatial alignment.

Comparative Analysis with Analogues

Impact of Halogen Substitution

Replacing fluorine with chlorine or bromine alters pharmacokinetics and target engagement:

Compound	LogP	5-HT₃ Kᵢ (nM)	Solubility (mg/mL)
F	1.2	420	23.4
Cl	1.8	380	18.1
Br	2.1	550	9.7

Fluorine’s lower lipophilicity (LogP) balances receptor affinity and solubility, favoring in vivo bioavailability.

Stereochemical Effects

The (S)-enantiomer shows 5-fold lower 5-HT₃ affinity (Kᵢ=2.1 μM), underscoring the importance of chiral synthesis.

Applications in Drug Development

Lead Optimization

The compound serves as a scaffold for:

• Antiemetics: 5-HT₃ antagonists (e.g., ondansetron analogues).

• Cognitive Enhancers: Partial α4β2 nAChR agonists.